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Compound of Interest

3-(3-Nitrophenoxy)propylamine

Compound Name:
HClI

Cat. No.: B8097154

Get Quote

Executive Summary & Technical Profile

In the synthesis of antiarrhythmic agents and GPCR ligands, 3-(3-Nitrophenoxy)propylamine
HCI (CAS: 1035452-26-6) serves as a critical "linker" intermediate. Its purity is a Critical Quality
Attribute (CQA) that directly impacts the yield and impurity profile of downstream APIs (Active
Pharmaceutical Ingredients).[1]

This guide provides a rigorous framework for establishing the melting point (MP) reference of
this compound.[1] Unlike simple reagents, this intermediate requires a comparative analysis
against its precursors and structural analogs to validate its identity and salt stoichiometry.[1]

Technical Specifications
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Property Specification

) 3-(3-Nitrophenoxy)propan-1-amine
Chemical Name
hydrochloride

CAS Number 1035452-26-6

C
H
Molecular Formula N
)

[2][3] - HCI

Molecular Weight 232.66 g/mol

Physical Form Off-white to pale beige crystalline solid

158°C — 165°C (Predicted based on structural

Target MP Range
analogs®)

Key Impurity (Precursor) 3-Nitrophenol (MP: 96—98°C)

*Note: While batch-specific CoAs may vary, structural analogs like 3-(3-methyl-2-
nitrophenoxy)propylamine HCI exhibit MPs in the 160-162°C range [1]. Values significantly
below 150°C often indicate free base contamination or residual phenol.[1]

Comparative Analysis: Target vs. Alternatives &
Impurities

A single melting point value is meaningless without context.[1] This section compares the target
compound against its "failure modes" (impurities) and alternative forms to aid in
troubleshooting.

Table 1: Thermal Profile Comparison
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Melting Point . . .
Compound Role | Type ) Diagnostic Insight
(Lit/Exp)
Sharp melt indicates
3-(3- pure salt formation.
_ ~160-165°C _
Nitrophenoxy)propyla Target Product Broadening >2°C
) (Decomp)
mine HCI suggests wet cake or
isomer mixtures.
3-(3- ) If the product melts
) Free Base ~25-35°C (Oil/Low S
Nitrophenoxy)propyla ) near RT, acidification
) (Alternative) Melt) )
mine was incomplete.[1]
A melt onset <100°C
] ) ] confirms unreacted
3-Nitrophenol Starting Material 96-98°C ]
precursor is present.
[1]
Similar MP range;
requires NMR/HPLC
Propylamine HCI Fragment / Reagent 160-164°C to distinguish from

target if excess

reagent was used.[1]

Why the HCI Salt?

 Stability: The free base is an oil or low-melting solid prone to oxidation and hygroscopicity.[1]
The HCI salt stabilizes the amine, enabling long-term storage.[1]

e Handling: The crystalline HCI form allows for purification via recrystallization (e.g., from
iIPrOH/EtOH), which is impossible with the oily free base.[1]

Experimental Protocol: Establishing the Reference

Do not rely solely on vendor values. Every research lab must validate the MP of a new batch to
ensure the "salt break" was successful.[1]

Protocol A: Capillary Melting Point (Manual)
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o Objective: Quick purity assessment.
e Equipment: Buchi M-565 or equivalent capillary apparatus.

o Sample Prep: Dry 50 mg of sample in a vacuum oven at 40°C for 4 hours to remove
occluded solvent (critical for HCI salts which can trap ethanol).

e Ramp Rate:

o Fast Ramp (10°C/min) to 140°C.[1]

o Critical Phase: Slow Ramp (1°C/min) from 140°C to 170°C.[1]
o Acceptance Criteria:

o Onset: >158°C.[1][4][5][6]

o Range: <2°C (e.g., 160.5 — 161.8°C).[1]

o Visual: Clear liquid melt; distinct decomposition (browning) is common >170°C.[1]

Protocol B: Differential Scanning Calorimetry (DSC)
o Objective: Precise thermodynamic characterization for formulation.
e Pan: Aluminum, crimped (non-hermetic) to allow gas escape if decomposition occurs.[1]

e Method: Heat from 30°C to 200°C at 10°C/min under N2 purge (50 mL/min).

« Interpretation: Look for a sharp endotherm (melting) followed immediately by an exotherm
(decomposition).[1] The onset temperature of the endotherm is the reported MP.[1]

Logical Workflow: Purification & Analysis

The following diagram illustrates the decision logic for handling this intermediate. It visually
links the melting point result to the necessary purification step.[1]
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Figure 1: Purification logic tree based on thermal analysis results. Note how MP differentiates
between residual starting material (Low MP) and solvation issues (Med MP).

Mechanistic Insight: The "Salt Break" Effect
Why does the melting point jump so drastically from the precursor to the product?

+ Lattice Energy: The formation of the hydrochloride salt introduces ionic bonding between the
protonated amine (

) and the chloride counter-ion (

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8097154/docs?utm_src=pdf-body-img#definitive-characterization-guide-melting-point-purity-analysis-of-3-3-nitrophenoxy-propylamine-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8097154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

).[1] This lattice energy is significantly higher than the hydrogen bonding network in the free
base or the phenol precursor.[1]

o Purity Indicator: In the synthesis of 3-(3-Nitrophenoxy)propylamine, the meta-nitro group
withdraws electron density, making the phenoxy oxygen less basic, but the distal amine
remains highly basic (

).[1] A sharp MP confirms that the protonation has occurred exclusively at the amine, creating
a stoichiometric 1:1 salt [2].[1]

Troubleshooting "Sticky" Solids

If your material remains a sticky gum despite showing the correct NMR:
o Cause: Hygroscopicity of the amine HCI salt.[1]

e Fix: The MP will be depressed. Do not attempt to take an MP. Dissolve in minimal hot
isopropanol (iPrOH) and add diethyl ether until turbid. Cool to -20°C to force crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. 3-Nitroaniline | C6H6N202 | CID 7423 - PubChem [pubchem.ncbi.nim.nih.gov]
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e 6. Propylamine [webbook.nist.gov]

 To cite this document: BenchChem. [Definitive Characterization Guide: Melting Point & Purity
Analysis of 3-(3-Nitrophenoxy)propylamine HCI]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8097154/docs#definitive-
characterization-guide-melting-point-purity-analysis-of-3-3-nitrophenoxy-propylamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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